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Compound of Interest

Compound Name: WM-8014

Cat. No.: B611813 Get Quote

Technical Support Center: WM-8014
This technical support center provides best practices for the storage, handling, and use of WM-
8014, a potent and selective inhibitor of histone acetyltransferases KAT6A and KAT6B.[1] This

guide is intended for researchers, scientists, and drug development professionals to ensure the

integrity and optimal performance of WM-8014 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is WM-8014?

WM-8014 is a small molecule inhibitor that potently and selectively targets the lysine

acetyltransferases KAT6A and KAT6B. It is a cell-permeant compound suitable for in vitro

studies. Its chemical formula is C₂₀H₁₇FN₂O₃S, and it has a molecular weight of 384.42 g/mol .

Q2: What is the mechanism of action of WM-8014?

WM-8014 functions as a reversible, competitive inhibitor of acetyl coenzyme A (acetyl-CoA) in

the substrate-binding domain of KAT6A and KAT6B.[1][2] By occupying the acetyl-CoA binding

site, it prevents the transfer of acetyl groups to histone substrates, thereby inhibiting the

enzymatic activity of KAT6A and KAT6B.[2]

Q3: What are the primary applications of WM-8014 in research?

WM-8014 is primarily used in cancer biology research to study the roles of KAT6A and KAT6B

in cellular processes.[2] It has been shown to induce cell cycle arrest in the G1/G0 phase,
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leading to cellular senescence without causing DNA damage.[3] This makes it a valuable tool

for investigating oncogene-induced senescence and for potential therapeutic development.[1]

[2]

Troubleshooting Guide
Problem: I am not observing the expected biological effect (e.g., cell cycle arrest, senescence)

after treating my cells with WM-8014.

Solution 1: Verify Proper Storage. Ensure that the powdered WM-8014 has been consistently

stored at -20°C. Improper storage can lead to degradation of the compound. For stock

solutions in solvent, storage at -80°C is recommended for up to a year, while storage at

-20°C is suitable for up to one month.[4] Repeated freeze-thaw cycles of stock solutions

should be avoided.[4]

Solution 2: Confirm Correct Preparation of Stock and Working Solutions. WM-8014 has

specific solubility limits in different solvents. Use fresh, high-quality solvents for

reconstitution. Refer to the solubility data table below and the experimental protocol for

preparing solutions. Moisture-absorbing DMSO can reduce solubility, so use fresh DMSO.[4]

Solution 3: Check the Final Concentration and Incubation Time. The effective concentration

of WM-8014 can vary between cell lines. The IC50 for inhibiting cell proliferation has been

reported at 2.4 µM in mouse embryonic fibroblasts after ten days of treatment.[4][5] It may be

necessary to perform a dose-response experiment to determine the optimal concentration

and incubation time for your specific cell line.

Solution 4: Ensure Cell Health. The cellular response to WM-8014 can be influenced by the

health and passage number of your cells. Ensure that your cells are healthy and within a low

passage number range.

Problem: The WM-8014 powder is difficult to dissolve.

Solution: To enhance solubility, you can gently warm the solution to 37°C and use an

ultrasonic bath for a short period.[5] Always use the recommended solvents (see solubility

table) and ensure they are of high purity and anhydrous, especially DMSO.[4]
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Quantitative Data Summary
The following tables provide a summary of key quantitative data for WM-8014.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Weight 384.42 g/mol

Formula C₂₀H₁₇FN₂O₃S

Purity ≥98%

CAS Number 2055397-18-5

Table 2: Solubility Data

Solvent Maximum Concentration Reference

DMSO 20 mM (7.69 mg/mL)

Ethanol 10 mM (3.84 mg/mL)

Water Insoluble [4]

Table 3: Inhibitory Activity

Target IC₅₀ Reference

KAT6A 8 nM [4]

KAT6B 28 nM

MOZ 55 nM [6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM WM-8014 Stock Solution in DMSO
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Preparation: Allow the vial of powdered WM-8014 to equilibrate to room temperature before

opening to prevent condensation.

Calculation: To prepare a 10 mM stock solution, you will need to dissolve the appropriate

mass of WM-8014 in DMSO. The volume of DMSO to add can be calculated using the

following formula:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

For example, to prepare a 10 mM stock solution from 1 mg of WM-8014:

Volume (L) = 0.001 g / (384.42 g/mol * 0.01 mol/L) = 0.000260 L = 260 µL

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

WM-8014 powder.

Mixing: Vortex the solution until the WM-8014 is completely dissolved. Gentle warming to

37°C or brief sonication can be used to aid dissolution if necessary.[5]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C for long-term storage (up to 1 year) or -20°C for short-term storage (up to

1 month).[4]
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WM-8014 Storage and Handling Workflow
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Caption: Workflow for the proper storage and preparation of WM-8014 solutions.
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WM-8014 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611813#best-practices-for-storing-and-handling-wm-
8014]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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